Cas no 898773-69-8 (2,5-Dichloro-2'-piperidinomethyl benzophenone)
2,5-Dichloro-2'-piperidinomethyl benzophenone Chemical and Physical Properties
Names and Identifiers
-
- (2,5-dichlorophenyl)-[2-(piperidin-1-ylmethyl)phenyl]methanone
- 2,5-DICHLORO-2'-PIPERIDINOMETHYL BENZOPHENONE
- 898773-69-8
- (2,5-Dichlorophenyl){2-[(piperidin-1-yl)methyl]phenyl}methanone
- AKOS016020680
- 2,5-dichloro-2'-piperidinomethylbenzophenone
- DTXSID00643613
- MFCD03842500
- 2,5-Dichloro-2'-piperidinomethyl benzophenone
-
- MDL: MFCD03842500
- Inchi: 1S/C19H19Cl2NO/c20-15-8-9-18(21)17(12-15)19(23)16-7-3-2-6-14(16)13-22-10-4-1-5-11-22/h2-3,6-9,12H,1,4-5,10-11,13H2
- InChI Key: HTGCTWAQPOJPHO-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C(C1=CC=CC=C1CN1CCCCC1)=O)Cl
Computed Properties
- Exact Mass: 347.0843696g/mol
- Monoisotopic Mass: 347.0843696g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 397
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 20.3Ų
2,5-Dichloro-2'-piperidinomethyl benzophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 205207-1g |
2,5-dichloro-2'-piperidinomethyl benzophenone |
898773-69-8 | 97% | 1g |
£540.00 | 2022-02-28 | |
| Fluorochem | 205207-2g |
2,5-dichloro-2'-piperidinomethyl benzophenone |
898773-69-8 | 97% | 2g |
£1013.00 | 2022-02-28 | |
| Fluorochem | 205207-5g |
2,5-dichloro-2'-piperidinomethyl benzophenone |
898773-69-8 | 97% | 5g |
£2025.00 | 2022-02-28 | |
| Chemenu | CM528569-1g |
2,5-Dichloro-2'-piperidinomethyl benzophenone |
898773-69-8 | 95% | 1g |
$433 | 2022-08-31 | |
| TRC | D096970-250mg |
2,5-Dichloro-2'-piperidinomethyl benzophenone |
898773-69-8 | 250mg |
$ 440.00 | 2022-06-06 | ||
| TRC | D096970-500mg |
2,5-Dichloro-2'-piperidinomethyl benzophenone |
898773-69-8 | 500mg |
$ 735.00 | 2022-06-06 | ||
| A2B Chem LLC | AH89997-1g |
2,5-Dichloro-2'-piperidinomethyl benzophenone |
898773-69-8 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH89997-2g |
2,5-Dichloro-2'-piperidinomethyl benzophenone |
898773-69-8 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AH89997-5g |
2,5-Dichloro-2'-piperidinomethyl benzophenone |
898773-69-8 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| Crysdot LLC | CD11023556-1g |
2,5-Dichloro-2'-piperidinomethyl benzophenone |
898773-69-8 | 95+% | 1g |
$433 | 2024-07-19 |
2,5-Dichloro-2'-piperidinomethyl benzophenone Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 2,5-Dichloro-2'-piperidinomethyl benzophenone
Comprehensive Analysis of 2,5-Dichloro-2'-piperidinomethyl benzophenone (CAS No. 898773-69-8): Properties, Applications, and Industry Insights
2,5-Dichloro-2'-piperidinomethyl benzophenone (CAS No. 898773-69-8) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This benzophenone derivative incorporates a piperidine moiety, which enhances its potential as a building block in drug discovery. The presence of dichloro substituents at the 2 and 5 positions contributes to its distinct reactivity profile, making it valuable for synthesizing complex molecules.
Recent trends in AI-driven drug discovery have increased demand for structurally diverse compounds like 2,5-Dichloro-2'-piperidinomethyl benzophenone. Researchers are exploring its role in modulating protein-protein interactions, a hot topic in targeted therapy development. The compound's molecular weight (382.29 g/mol) and lipophilicity (predicted LogP ~4.2) make it particularly interesting for central nervous system drug candidates, addressing growing concerns about neurological disorders.
From a synthetic chemistry perspective, 898773-69-8 demonstrates remarkable versatility. Its piperidinomethyl group serves as an excellent handle for further functionalization, while the benzophenone core provides UV-absorbing properties useful in photochemical applications. These characteristics have led to investigations in material science, particularly for developing light-responsive polymers—a field experiencing rapid growth due to sustainability initiatives.
Quality control of 2,5-Dichloro-2'-piperidinomethyl benzophenone requires precise analytical methods. Modern laboratories employ HPLC-MS (High Performance Liquid Chromatography-Mass Spectrometry) to verify purity, typically ≥98% for research applications. The compound's melting point (observed 128-131°C) and solubility profile (soluble in DMSO, DMF; sparingly soluble in ethanol) are critical parameters for formulation scientists developing new drug delivery systems.
Environmental considerations surrounding chlorinated compounds have prompted studies on the biodegradation pathways of 898773-69-8. Advanced oxidation processes using nanocatalysts show promise in breaking down such structures, aligning with the pharmaceutical industry's push toward green chemistry principles. This addresses frequent search queries about eco-friendly synthesis methods for complex organics.
The commercial availability of 2,5-Dichloro-2'-piperidinomethyl benzophenone has expanded significantly, with suppliers offering custom bulk quantities for industrial-scale applications. Pricing trends reflect growing adoption in high-throughput screening libraries, where its structural complexity fills important gaps in diversity-oriented collections. Proper storage conditions (2-8°C, inert atmosphere) ensure stability for long-term research projects.
Patent literature reveals increasing references to 898773-69-8 in applications ranging from kinase inhibitors to allosteric modulators. Its hydrogen bonding capacity (predicted 2 acceptors, 1 donor) makes it particularly valuable in fragment-based drug design—a technique gaining traction due to improved computational modeling capabilities. These developments respond to frequent searches about structure-activity relationships in medicinal chemistry.
Safety assessments indicate standard precautions suffice for handling 2,5-Dichloro-2'-piperidinomethyl benzophenone in laboratory settings. While not classified as acutely hazardous, proper PPE (personal protective equipment) including gloves and safety goggles is recommended—a detail often sought by EHS (Environment, Health and Safety) professionals reviewing chemical handling protocols.
Future research directions for 898773-69-8 may explore its potential in proteolysis targeting chimeras (PROTACs), an emerging therapeutic modality. The compound's balanced molecular properties position it well for such innovative applications, potentially addressing current challenges in undruggable target modulation—a subject generating substantial interest in both academic and pharmaceutical circles.
898773-69-8 (2,5-Dichloro-2'-piperidinomethyl benzophenone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)